Cas no 2228127-83-9 (1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propan-2-amine
• CAS No: 2228127-83-9
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6069822
• PubChem ID: 165856162
• Update Time: 2025-06-12

1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propan-2-amine
• 2228127-83-9
• EN300-1946749

• Inchi： 1S/C7H11F2N3/c1-4-2-5(12-11-4)3-6(10)7(8)9/h2,6-7H,3,10H2,1H3,(H,11,12)
• InChI Key： PRWOXLNXWWJUBF-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C)NN=1)N)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propan-2-amine

Introduction to 1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propan-2-amine (CAS No. 2228127-83-9)

1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propan-2-amine is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. The compound belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of biological functions and utility in drug design. The presence of fluorine atoms and the specific substitution pattern on the pyrazole ring contribute to its distinct chemical behavior and reactivity, making it a promising candidate for further exploration in synthetic chemistry and drug development.

The CAS No. 2228127-83-9 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular structure of 1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propan-2-amine consists of a propylamine side chain attached to a pyrazole ring, which is further substituted with a methyl group at the 5-position and fluorine atoms at the 1-position. This arrangement imparts specific electronic and steric properties that influence its interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to enhance metabolic stability, binding affinity, and oral bioavailability of drug candidates. The fluorine atoms in 1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propan-2-amine can modulate the electronic distribution of the molecule, potentially improving its pharmacokinetic profile. This has led to extensive research into developing novel fluorinated pyrazoles as therapeutic agents.

One of the most compelling aspects of 1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propan-2-amine is its potential role as a building block in medicinal chemistry. The pyrazole core is a versatile scaffold that can be modified to target various biological pathways. For instance, studies have shown that pyrazole derivatives exhibit inhibitory activity against enzymes such as kinases and cyclases, which are often implicated in diseases like cancer and inflammation. The addition of fluorine atoms can further enhance these interactions by improving binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propan-2-amine with greater accuracy. Molecular docking simulations have been used to explore its potential interactions with protein targets, providing insights into its mechanism of action. These computational studies have identified promising leads for further experimental validation.

The synthesis of 1,1-difluoro-3-(5-methyl-1H-pyrazol-3-yloxy)propanamidine hydrochloride, a related derivative, has been reported in several patents and scientific articles. These synthetic approaches often involve multi-step reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms introduces challenges in synthesis due to their reactivity and sensitivity to certain conditions. However, recent developments in fluorination techniques have made it possible to incorporate fluorine atoms more efficiently and selectively.

In terms of biological activity, preliminary studies on 1,1-difluoro-N-(5-methylpyrazolizinyl)-N-propanamidine hydrochloride, another derivative sharing structural similarities with CAS No 2228127 83 9, have shown promising results in preclinical models. These studies indicate that such compounds may exhibit anti-inflammatory or anti-proliferative effects by modulating key signaling pathways. Further research is needed to fully elucidate their therapeutic potential.

The role of 5-methylpyrazole derivatives in drug development cannot be overstated. Pyrazoles are known for their ability to interact with heme groups in hemoglobin and other proteins, making them useful in developing antimalarial agents. The presence of a methyl group at the 5-position enhances the solubility and bioavailability of these compounds, which is crucial for their clinical efficacy.

Fluorinated pyrazoles also show promise in the development of antimicrobial agents. The fluoro-substituted moieties can disrupt bacterial cell membranes or inhibit essential metabolic pathways, leading to increased antibacterial activity. This has led to interest in exploring fluorinated pyrazoles as novel antibiotics, particularly against multidrug-resistant strains.

The chemical properties of CAS No 2228127 83 9 make it an attractive candidate for further exploration in medicinal chemistry. Its ability to undergo various chemical transformations allows for the creation of libraries of derivatives with tailored biological activities. Techniques such as combinatorial chemistry and high-throughput screening are being employed to rapidly identify novel analogs with enhanced potency and selectivity.

In conclusion,CAS No 2228127 83 9 represents a significant advancement in the field of fluorinated heterocyclic compounds with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable asset for ongoing research efforts aimed at developing new drugs that address unmet medical needs.